Cas no 13191-37-2 (2,5-dibromo-3-(bromomethyl)thiophene)
13191-37-2 structure
Product Name:2,5-dibromo-3-(bromomethyl)thiophene
CAS No:13191-37-2
MF:C5H3Br3S
MW:334.854317903519
CID:2770344
PubChem ID:12245922
Update Time:2025-04-21
2,5-dibromo-3-(bromomethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dibromo-3-(bromomethyl)thiophene
- 2,5-Dibrom-3-brommethyl-thiophen
- 2,5-dibromo-3-bromomethylthiophene
- AKOS013398295
- Thiophene, 2,5-dibromo-3-(bromomethyl)-
- FULQGNHFNHTPIU-UHFFFAOYSA-N
- DB-116474
- DTXSID00482185
- 13191-37-2
- 969-794-2
- SCHEMBL2592432
- 3-bromomethyl-2,5-dibromothiophene
-
- Inchi: 1S/C5H3Br3S/c6-2-3-1-4(7)9-5(3)8/h1H,2H2
- InChI Key: FULQGNHFNHTPIU-UHFFFAOYSA-N
- SMILES: BrCC1=C(SC(=C1)Br)Br
Computed Properties
- Exact Mass: 331.75100
- Monoisotopic Mass: 331.75056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 4.16800
2,5-dibromo-3-(bromomethyl)thiophene Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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